Cas no 247569-42-2 ((4-Chloro-3-methoxyphenyl)methanamine)

(4-Chloro-3-methoxyphenyl)methanamine is a versatile aromatic amine derivative featuring both chloro and methoxy substituents on the benzene ring. This compound serves as a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of the electron-donating methoxy group and electron-withdrawing chloro group enhances its reactivity, enabling selective functionalization. Its primary amine moiety allows for further derivatization, such as amidation or reductive alkylation. The compound exhibits moderate stability under standard conditions, making it suitable for controlled synthetic applications. Due to its structural features, it is often employed in the development of biologically active molecules, including potential CNS-targeting agents. Proper handling is recommended due to its amine functionality.
(4-Chloro-3-methoxyphenyl)methanamine structure
247569-42-2 structure
Product Name:(4-Chloro-3-methoxyphenyl)methanamine
CAS No:247569-42-2
MF:C8H10ClNO
MW:171.624101161957
MDL:MFCD09752213
CID:67206
PubChem ID:15548036
Update Time:2025-06-07

(4-Chloro-3-methoxyphenyl)methanamine Chemical and Physical Properties

Names and Identifiers

    • (4-Chloro-3-methoxyphenyl)methanamine
    • 4-CHLORO-3-METHOXYBENZYLAMINE
    • 4-chloro-3-methoxybenzenemethanamine
    • Benzenemethanamine,4-chloro-3-methoxy
    • DTXSID90573970
    • AS-40430
    • 247569-42-2
    • 3-Methoxy-4-chlorobenzylamine
    • SCHEMBL559310
    • MFCD09752213
    • AKOS006326916
    • AMY16255
    • CS-0108805
    • EN300-247795
    • CHEMBL4585321
    • 1-(4-Chloro-3-methoxyphenyl)methanamine
    • PJXDPMLLVPKDEU-UHFFFAOYSA-N
    • FT-0732479
    • 4-Chloro-3-methoxybenzyl amine
    • Benzenemethanamine, 4-chloro-3-methoxy-
    • DA-31949
    • MDL： MFCD09752213
    • Inchi： 1S/C8H10ClNO/c1-11-8-4-6(5-10)2-3-7(8)9/h2-4H,5,10H2,1H3
    • InChI Key： PJXDPMLLVPKDEU-UHFFFAOYSA-N
    • SMILES： ClC1C=CC(=CC=1OC)CN

Computed Properties

  • Exact Mass: 171.04500
  • Monoisotopic Mass: 171.0450916g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 121
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 35.2Ų

Experimental Properties

  • Color/Form: NA
  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 263.1±25.0 °C at 760 mmHg
  • Flash Point: 132.2±24.0 °C
  • PSA: 35.25000
  • LogP: 2.50760

(4-Chloro-3-methoxyphenyl)methanamine Security Information

(4-Chloro-3-methoxyphenyl)methanamine Customs Data

  • HS CODE：2922299090
  • Customs Data：

    China Customs Code:

    2922299090

    Overview:

    2922299090. Other amino groups(naphthol\phenol)And ether\Esters [including their salts, Except those containing more than one oxygen-containing group]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Summary:

    2922299090. other amino-naphthols and other amino-phenols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

(4-Chloro-3-methoxyphenyl)methanamine Pricemore >>

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Apollo Scientific
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